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Compound of Interest

Compound Name: Isomalt

Cat. No.: B1678288

Essential Safety and Handling Guide for Isomalt

This guide provides comprehensive safety protocols and logistical plans for the handling and
disposal of Isomalt in a laboratory setting. Adherence to these procedures is crucial for
ensuring the safety of all personnel and maintaining a secure research environment. While
Isomalt is generally considered not hazardous, proper handling is essential to mitigate risks
associated with its physical forms, particularly when heated.[1][2][3]

Personal Protective Equipment (PPE)

The following table summarizes the recommended personal protective equipment for handling
Isomalt.
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Equipment

Specifications and Conditions for Use

Eye Protection

Tightly fitting safety goggles with side-shields
conforming to EN 166 (EU) or NIOSH (US)
standards should be worn, especially when
handling Isomalt powder or molten Isomalt to

protect against dust particles and splashes.[4]

Hand Protection

For handling solid Isomalt at room temperature,
standard laboratory gloves are sufficient. When
working with molten Isomalt, which reaches
extremely high temperatures, multiple layers of
gloves are recommended.[5] This typically
includes a pair of cotton gloves underneath a
pair of latex-free or nitrile gloves to provide
insulation against heat.[6][7][8] Always inspect

gloves for any damage before use.

Respiratory Protection

In situations where dust formation is likely, a full-
face respirator or a NIOSH/MSHA approved
respirator should be used to prevent inhalation

of airborne particles.[9]

Body Protection

A standard lab coat or long-sleeved clothing
should be worn to protect the skin from potential
splashes of hot Isomalt.[5] When there is a
significant risk of splashing, impervious clothing

is recommended.

Operational Plan

This section outlines the step-by-step procedures for the safe handling of Isomalt from receipt

to disposal.

1. Receiving and Storage:

e Upon receipt, inspect the container for any damage.

» Store Isomalt in a tightly sealed container in a cool, dry, and well-ventilated area.[1][4]
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Keep away from direct sunlight, sources of ignition, and incompatible materials such as
strong oxidizing agents.[1]

Store apart from foodstuff containers.[4]
. Handling and Use:
Handle Isomalt in a well-ventilated area to avoid the accumulation of dust.[4]

When melting Isomalt, use a clean, non-stick pot and heat it on a medium-high setting. Do
not stir the mixture as it begins to boil to prevent crystallization.[3]

Exercise extreme caution when working with molten Isomalt as it can cause severe burns
upon contact with skin.[3] Have a bowl of ice water readily available as a first aid measure
for burns.[3]

Use only heat-resistant (e.qg., silicone or stainless steel) utensils and molds when working
with molten Isomalt.[10]

. First Aid Measures:

In case of eye contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention if irritation persists.[1]

[4]

In case of skin contact: For contact with solid Isomalt, wash the affected area with soap and
water. If molten Isomalt comes into contact with the skin, immediately immerse the affected
area in ice water for at least 5 minutes and seek immediate medical attention.[3] Do not
attempt to remove the hardened Isomalt from the skin yourself.

In case of inhalation: Move the affected person to fresh air. If breathing is difficult, provide
oxygen. Seek medical attention if symptoms persist.[4]

In case of ingestion: Rinse the mouth with water. Do not induce vomiting unless directed to
do so by medical personnel. Seek medical attention if a large amount is swallowed or if
symptoms develop.[4]
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Disposal Plan

« Solid Isomalt Waste: Uncontaminated solid Isomalt waste can be disposed of in accordance
with local, state, and federal regulations. It is generally not considered hazardous waste.[1]

o Contaminated Materials: Any materials (e.g., paper towels, gloves) contaminated with
Isomalt should be placed in a sealed container and disposed of according to institutional
guidelines for chemical waste.

o Cleaning: To remove hardened Isomalt from laboratory equipment, add hot water to the
container and allow the Isomalt to dissolve over 20-30 minutes. Alternatively, a dishwasher
can be used.
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Caption: Workflow for the safe handling of Isomalt in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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